Cas no 88529-58-2 (1H-Imidazole, 4-[(aminooxy)methyl]-1-(triphenylmethyl)-)

1H-Imidazole, 4-[(aminooxy)methyl]-1-(triphenylmethyl)- structure
88529-58-2 structure
Product Name:1H-Imidazole, 4-[(aminooxy)methyl]-1-(triphenylmethyl)-
CAS No:88529-58-2
MF:C23H21N3O
MW:355.432345151901
CID:629728
PubChem ID:13247968
Update Time:2025-04-19

1H-Imidazole, 4-[(aminooxy)methyl]-1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4-[(aminooxy)methyl]-1-(triphenylmethyl)-
    • O-[(1-tritylimidazol-4-yl)methyl]hydroxylamine
    • SCHEMBL10818574
    • DTXSID60531820
    • 88529-58-2
    • O-{[1-(Triphenylmethyl)-1H-imidazol-4-yl]methyl}hydroxylamine
    • Inchi: 1S/C23H21N3O/c24-27-17-22-16-26(18-25-22)23(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-16,18H,17,24H2
    • InChI Key: NRFAGXSOJYVYRU-UHFFFAOYSA-N
    • SMILES: O(CC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 355.168462302g/mol
  • Monoisotopic Mass: 355.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 53.1Ų
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